1-(Chloromethyl)-2,3,4-trimethoxybenzene
Cat. No. B074109
Key on ui cas rn:
1133-49-9
M. Wt: 216.66 g/mol
InChI Key: HEAQHTKDZPKODU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][c:3]1[c:4]([CH2:5][OH:6])[cH:7][cH:8][c:9]([O:13][CH3:14])[c:10]1[O:11][CH3:12].[ClH:15].[OH2:16]>>[CH3:1][O:2][c:3]1[c:4]([CH2:5][Cl:15])[cH:7][cH:8][c:9]([O:13][CH3:14])[c:10]1[O:11][CH3:12]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(CO)c(OC)c1OC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc(CCl)c(OC)c1OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
